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Compound of Interest

Compound Name: 9-Ethoxy-9-oxononanoic acid

Cat. No.: B1279157 Get Quote

CAS Number: 1593-55-1

This technical guide provides a comprehensive overview of 9-Ethoxy-9-oxononanoic acid, a

dicarboxylic acid monoester with significant potential in the pharmaceutical and cosmetic

industries. This document is intended for researchers, scientists, and drug development

professionals, offering detailed information on its chemical properties, synthesis, and biological

activities.

Chemical and Physical Properties
9-Ethoxy-9-oxononanoic acid, also known by its synonyms Azelaic Acid Monoethyl Ester and

Monoethyl nonanedioate, is a C11 fatty acid derivative.[1] It possesses both a carboxylic acid

and an ethyl ester functional group, making it a versatile molecule for chemical synthesis.[1]
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Property Value Source

CAS Number 1593-55-1 [2][3]

Molecular Formula C₁₁H₂₀O₄ [2][3]

Molecular Weight 216.27 g/mol [2][3]

IUPAC Name 9-ethoxy-9-oxononanoic acid [3]

Melting Point 26 °C [2]

Boiling Point 180-200 °C (at 15 Torr) [2]

Density 1.038 ± 0.06 g/cm³ (Predicted) [2]

pKa 4.77 ± 0.10 (Predicted) [2]

Solubility
Slightly soluble in Chloroform,

DMSO, and Methanol.
[2]

Synthesis of 9-Ethoxy-9-oxononanoic Acid
The synthesis of 9-Ethoxy-9-oxononanoic acid can be achieved through a two-step process

involving the enzymatic synthesis of its precursor, 9-oxononanoic acid, followed by Fischer

esterification.

Enzymatic Synthesis of 9-Oxononanoic Acid from
Linoleic Acid
This biocatalytic method utilizes a two-enzyme cascade reaction.

Experimental Protocol:

Reaction Setup: Prepare a buffered aqueous solution (e.g., Tris-HCl, pH 7.5) containing

linoleic acid.

First Enzymatic Step: Introduce 9S-lipoxygenase (9S-LOX) to the solution. This enzyme

catalyzes the stereospecific insertion of molecular oxygen into linoleic acid, forming 9(S)-

hydroperoxyoctadeca-10,12-dienoic acid (9-HPODE).
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Second Enzymatic Step: After the formation of 9-HPODE, add hydroperoxide lyase (HPL).

This enzyme cleaves the hydroperoxide, yielding 9-oxononanoic acid.

Extraction: Extract the resulting 9-oxononanoic acid from the aqueous solution using a

suitable organic solvent. This one-pot process has been reported to achieve a yield of 73%

when the enzymes are added successively.

Fischer Esterification of 9-Oxononanoic Acid
Experimental Protocol:

Reaction Mixture: Dissolve the extracted 9-oxononanoic acid in an excess of ethanol.

Catalyst: Add a catalytic amount of a strong acid, such as sulfuric acid or hydrochloric acid.

Reaction Conditions: Heat the mixture at reflux for several hours.

Workup: After cooling, neutralize the acid catalyst.

Purification: Remove the excess ethanol under reduced pressure. The final product, 9-
Ethoxy-9-oxononanoic acid, can be further purified by distillation or column

chromatography.
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Caption: Synthesis workflow of 9-Ethoxy-9-oxononanoic acid.

Biological Activities and Potential Applications
9-Ethoxy-9-oxononanoic acid exhibits a range of biological activities that make it a compound

of interest for therapeutic and cosmetic applications.

Antimicrobial and Antifungal Activity
9-Ethoxy-9-oxononanoic acid is known for its antimicrobial properties and has demonstrated

antifungal activity against the fungus Cladosporium herbarum.[1] It is believed to act by

inhibiting the synthesis of cellular proteins in both aerobic and anaerobic bacteria.

Anti-Inflammatory and Acne Treatment
As a derivative of azelaic acid, 9-Ethoxy-9-oxononanoic acid is utilized in the treatment of

skin conditions such as acne and rosacea due to its anti-inflammatory effects.[2] While specific
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clinical data for the monoethyl ester is limited, azelaic acid is known to be a keratolytic and

comedolytic agent, reducing the thickness of the stratum corneum.

Regulation of Hepatic Lipogenesis (Potential
Mechanism)
Studies on the related compound, 9-oxononanoic acid, suggest a potential mechanism of

action involving the regulation of lipid metabolism. Oral administration of 9-oxononanoic acid in

rats has been shown to decrease the de novo synthesis of fatty acids in the liver. This effect is

attributed to the inhibition of acetyl-CoA carboxylase, a key enzyme in fatty acid biosynthesis.

While this provides a plausible pathway, further research is needed to confirm if 9-Ethoxy-9-
oxononanoic acid acts via the same mechanism.
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Caption: Potential inhibition of fatty acid synthesis by 9-oxononanoic acid.

Applications in Drug Development
The dual functionality of 9-Ethoxy-9-oxononanoic acid makes it a valuable intermediate in the

synthesis of more complex molecules.[1] The carboxylic acid can react with primary amines in

the presence of activators like EDC or HATU to form stable amide bonds.[1] This reactivity

opens up possibilities for its use as a linker or building block in the development of new

pharmaceutical agents.
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Caption: Role in amide bond formation for drug development.

Future Perspectives
While 9-Ethoxy-9-oxononanoic acid shows promise, further research is required to fully

elucidate its mechanisms of action and to gather more quantitative data on its biological

activities. Specifically, detailed studies on its antifungal efficacy (e.g., determination of MIC

values), clinical trials for its dermatological applications, and direct investigation into its effects

on lipid metabolism are warranted. Such studies will be crucial for its advancement as a

therapeutic agent and for expanding its applications in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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